N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide

• Molecular Formula: C17H19FN2O5S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(3-fluoro-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C17H19FN2O5S/c1-24-15-8-7-13(10-16(15)25-2)19-17(21)11-20(26(3,22)23)14-6-4-5-12(18)9-14/h4-10H,11H2,1-3H3,(H,19,21)
• InChI Key: IRVGBARCIFWTLF-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)CN(C2=CC(=CC=C2)F)S(=O)(=O)C)OC

Description

N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide, also known as LMK-235, is a small molecule inhibitor that has been developed as a potential therapeutic agent for the treatment of various diseases. This compound has been shown to have promising results in preclinical studies and has the potential to be used in the treatment of cancer, inflammation, and other diseases.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide involves the inhibition of a specific enzyme called lysine-specific demethylase 1 (LSD1). LSD1 is involved in the regulation of gene expression and has been implicated in various diseases including cancer and inflammation. By inhibiting LSD1, N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide can alter gene expression and inhibit the growth and survival of cancer cells and reduce inflammation.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide has been shown to have a number of biochemical and physiological effects. In cancer cells, N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide induces apoptosis and inhibits cell proliferation. In models of inflammation, N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide reduces the production of pro-inflammatory cytokines and chemokines. N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide has also been shown to inhibit the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide is its specificity for LSD1, which reduces the potential for off-target effects. However, N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide has limited solubility in water, which can make it difficult to use in certain experimental settings. In addition, the in vivo efficacy of N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide has not yet been fully established.

Future Directions

There are several future directions for research on N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide. One area of interest is the development of more potent and selective LSD1 inhibitors based on the structure of N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide. Another area of research is the investigation of the potential therapeutic applications of N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide in other diseases such as neurodegenerative diseases. Finally, the in vivo efficacy and safety of N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide need to be further evaluated in preclinical models before clinical trials can be initiated.

Synthesis Methods

The synthesis of N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide involves the reaction of 3,4-dimethoxybenzaldehyde and 3-fluoro(methylsulfonyl)aniline to form the intermediate compound, which is then reacted with acetic anhydride to form the final product. The synthesis of N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide has been extensively studied in preclinical models for its potential therapeutic applications. In cancer research, N-(3,4-dimethoxyphenyl)-2-[3-fluoro(methylsulfonyl)anilino]acetamide has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to have anti-inflammatory effects in models of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.